N-[1-[(benzylamino)carbonyl]-2-(2-methyl-2H-chromen-3-yl)vinyl]-4-chlorobenzamide

• IUPAC Name: N-[(Z)-3-(benzylamino)-1-(2-methyl-2H-chromen-3-yl)-3-oxoprop-1-en-2-yl]-4-chlorobenzamide
• InChI: InChI=1S/C27H23ClN2O3/c1-18-22(15-21-9-5-6-10-25(21)33-18)16-24(27(32)29-17-19-7-3-2-4-8-19)30-26(31)20-11-13-23(28)14-12-20/h2-16,18H,17H2,1H3,(H,29,32)(H,30,31)/b24-16-
• InChI Key: VKSUNBJWOREALH-JLPGSUDCSA-N
• Canonical SMILES: CC1C(=CC2=CC=CC=C2O1)C=C(C(=O)NCC3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)Cl
• Isomeric SMILES: CC1C(=CC2=CC=CC=C2O1)/C=C(/C(=O)NCC3=CC=CC=C3)\NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C27H23ClN2O3
• Molecular Weight: 458.9 g/mol

Description

The compound “N-[1-[(benzylamino)carbonyl]-2-(2-methyl-2H-chromen-3-yl)vinyl]-4-chlorobenzamide” is a complex organic molecule. It contains a benzylamino carbonyl group, a 2-methyl-2H-chromen-3-yl group, and a 4-chlorobenzamide group. These groups are common in many organic compounds and have various properties depending on their arrangement and the presence of other functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups and the bonds between them. The presence of the 2H-chromen-3-yl group suggests that the compound may have interesting optical properties, as chromenes are often used in the development of dyes and pigments.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the benzylamino carbonyl group and the 4-chlorobenzamide group suggests that it could participate in a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other compounds.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and how it’s handled. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future research directions for this compound could include further studies on its synthesis, properties, and potential applications. Given the biological activity of similar compounds, it could be of interest in the development of new pharmaceuticals or other products.